Ethyl 6-chloropyridazine-3-carboxylate

• IUPAC Name: ethyl 6-chloropyridazine-3-carboxylate
• InChI: InChI=1S/C7H7ClN2O2/c1-2-12-7(11)5-3-4-6(8)10-9-5/h3-4H,2H2,1H3
• InChI Key: GVSVPKDEHFOXSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN=C(C=C1)Cl
• Molecular Formula: C7H7ClN2O2
• DSSTOX Substance ID: DTXSID50438516
• Molecular Weight: 186.59 g/mol
• CAS RN: 75680-92-1

Description

Ethyl 6-chloropyridazine-3-carboxylate is a chemical compound that serves as a key intermediate in the synthesis of various heterocyclic compounds. It is characterized by the presence of a pyridazine ring, a chloro substituent at the 6-position, and an ester group at the 3-position. This compound is of interest due to its potential applications in pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of this compound and related compounds has been explored through various methods. For instance, a novel synthesis route for pyridazine derivatives was reported, where ethyl 3-formyl-4,5-dihydrofuran-2-carboxylate was used as a starting material to obtain a series of pyridazines with yields up to 70% . Another study described the conversion of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates into various pyridine derivatives, showcasing the versatility of pyridazine-based compounds . Additionally, a four-component synthesis of ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates was achieved, highlighting the complexity of reactions involving pyridazine scaffolds .

Molecular Structure Analysis

The molecular structure of this compound-related compounds has been determined through various analytical techniques. For example, the crystal structure of a related compound, ethyl 3-(4-chlorophenyl)-3,4-dihydro-6-methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate, was elucidated using single-crystal X-ray diffraction, providing insights into the stereochemistry and conformation of such molecules .

Chemical Reactions Analysis

This compound can undergo a variety of chemical reactions. The reactivity of related pyridazine compounds has been demonstrated in several studies. For instance, the reductive cyclization of ethyl 2-diazo-2-(5-fluoro-2-halonicotinoyl)acetate with trialkylphosphine led to the formation of fluorinated pyrido[2,3-c]pyridazine derivatives . Another study reported the synthesis of 7-chloro-6-fluoro-1-ethyl-1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylic acid and its derivatives, which exhibited antibacterial activity .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound and its derivatives are influenced by their molecular structure. While specific data on the physical properties of this compound was not provided in the papers, related compounds have been characterized using infrared spectroscopy, mass spectrometry, nuclear magnetic resonance, and elemental analysis to determine their structures and properties . These techniques are essential for understanding the behavior of these compounds under various conditions and for their potential applications.

Scientific Research Applications

Synthesis and Pharmacological Studies

Ethyl 6-chloropyridazine-3-carboxylate is utilized in the synthesis of various pharmacologically active compounds. For instance, ethyl 2-methylimidazo[1,2-b]pyridazine-3-carboxylates, prepared from reactions involving substituted 3-amino-pyridazines, have been evaluated for their anti-inflammatory, analgesic, and ulcerogenic actions. These compounds were also tested for their ability to inhibit prostaglandin biosynthesis, showcasing the potential medical applications of these derivatives in treating inflammation and pain (Abignente et al., 1992).

Heterocyclic Compound Synthesis

The compound is a key precursor in synthesizing diverse heterocyclic compounds. Ethyl 3-chloro-6-(4-chlorophenyl)-pyridazine-4-carboxylate, a derivative, was cyclized with nucleophilic reagents to produce new derivatives of pyrazolo[3,4-c]pyridazine. These novel compounds were structurally confirmed and studied for their effects on the central nervous system (Zabska et al., 1998).

Material Science and Corrosion Inhibition

In material science, derivatives of this compound have shown promise as corrosion inhibitors. A study on ethyl (6-methyl-3-oxopyridazin-2-yl) acetate revealed its efficiency in inhibiting mild steel corrosion in hydrochloric acid, indicating its potential use in protecting metals from corrosive environments (Ghazoui et al., 2017).

Antimicrobial and Anticancer Activities

Compounds derived from this compound have been evaluated for their antimicrobial and anticancer activities. For instance, new heterocycles utilizing thiophene incorporated thioureido substituent as precursors demonstrated potent activity against the colon HCT-116 human cancer cell line (Abdel-Motaal et al., 2020). Additionally, novel thieno[2,3-c]pyridazines synthesized using 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine as a starting material were confirmed to possess antibacterial activities (Al-Kamali et al., 2014).

Synthesis of Functionalized Compounds

This compound is also instrumental in synthesizing functionalized compounds. For instance, ethyl 2-methyl-2,3-butadienoate, acting as a 1,4-dipole synthon, undergoes annulation with N-tosylimines in the presence of an organic phosphine catalyst to form ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high regioselectivity and yields, demonstrating the compound's versatility in organic synthesis (Zhu et al., 2003).

Safety and Hazards

Ethyl 6-chloropyridazine-3-carboxylate is considered hazardous. It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.

Future Directions

While the exact future directions for Ethyl 6-chloropyridazine-3-carboxylate are not specified in the available literature, related compounds have been used to synthesize fluoro substituted 6-phenylnicotinamide, which shows TRPV1 antagonist potency. They have also been used in the synthesis of retinoid x receptor (RXR) ligands, which have many clinical applications.

Synthesis routes and methods I

Procedure details

The compound resulting from Example 170B was chlorinated by the procedure described by Overend and Wiggins, J. Chem. Soc. 239 (1947) to give 4-chloro-6-methylpyridazine. 1H NMR (CDCl3, 300 MHz) δ 2.70 (s, 3H), 7.35 (d, 1H), 7.45 (d, 1H). MS (DCl/NH3) m/e 129/131 (M+H)+, 146/148 (M+H+NH3)+. The chloro-compound was oxidized by the procedure of Horner et al., J.Chem. Soc. 2195 (1948) to give 4-chloropyridazine-6-carboxylic acid. 1H NMR (CD3OD, 300 MHz) δ 7.95 (d, 1H), 8.30 (d, 1H). MS (FAB) m/e 159/161 (M+H)+. The carboxylic acid (243 mg, 1.53 mmol) was dissolved in ~15 mL of ethanol and treated with 24 mg (0.2 mmol) of dimethylaminopyridine (DMAP) followed by 324 mg (1.69 mmol) 1-(3-dimethylaminopropyl-3-ethylcarbodiimide hydrochloride (EDCl). The reaction was stirred at ambient temperature for 4 hours and then worked up by the procedure described in Example 166A. The crude product was purified by flash chromatography on silica gel to give 150 mg (52%) of the title compound as a white crystalline solid. 1H NMR (CDCl3, 300 MHz) δ 1.45 (t, 3H), 4.55 (q, 2H), 7.65 (d, 1H), 8.15 (d, 1H). MS (DCl/NH3) m/e 187/189 (M+H)+, 204/206 (M+H+NH3)+.

Synthesis routes and methods II

Procedure details

Ethyl 3-hydroxypyridazine-6-carboxylate [22.00 g, 0.13 mol, prepared from 3-hydroxypyridazine-6-carboxylic acid according to the procedure of Libermann, D. and Rouaix, A. (Bull. Soc. Chim . Fr. 1959, 1793-1798)] and phosphorous oxychloride (122 mL, 1.31 mol) were heated at 110° C. (via an oil bath) for 1 h. The mixture was cooled and concentrated under reduced pressure, which removed the excess phosphorous oxychloride. The residue was dissolved into chloroform, cooled, and carefully washed with saturated sodium bicarbonate solution. The chloroform extract was dried (MgSO4) , filtered, concentrated and recrystallized from ethyl acetate-diisopropyl ether to afford ethyl 6-chloro-3-pyridazinecarboxylate as tan needles, mp 145°-150° C.